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Compound of Interest

Compound Name: Citronellyl hexanoate

Cat. No.: B080941 Get Quote

Essential Safety and Handling Guide for Citronellyl
Hexanoate
This guide provides immediate, essential safety and logistical information for the handling of

Citronellyl Hexanoate in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties
For quick reference, the following table summarizes key quantitative data for Citronellyl
Hexanoate.

Property Value

Molecular Formula C16H30O2[1]

Molecular Weight 254.41 g/mol [1]

Boiling Point 328.3 °C at 760 mmHg[2]

Flash Point 95.1 °C[2]

Density 0.877 g/cm³[2]
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Standard Operating Procedure for Handling
Citronellyl Hexanoate
This section details the necessary protocols for the safe handling of Citronellyl Hexanoate,

from personal protective equipment to disposal.

Engineering Controls
Ventilation: Use in a well-ventilated area.[3] If there is a risk of generating vapors or aerosols,

use a chemical fume hood.

Safety Equipment: An eyewash station and safety shower should be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling Citronellyl Hexanoate:

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[5] Gloves

should be inspected before use and disposed of properly after handling the chemical.[5]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[4]

Respiratory Protection: If working outside of a fume hood where vapors may be present, a

NIOSH-approved respirator with an appropriate cartridge (e.g., organic vapor) should be

used.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[3] Do not inhale vapors or mists.[4]

Keep away from heat, sparks, and open flames. Use non-sparking tools and take measures

to prevent the buildup of electrostatic charge.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep

away from incompatible materials such as strong oxidizing agents.[6]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[4]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with plenty of soap and water.[4] If skin irritation occurs, get medical advice.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[4] Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Spill and Leak Procedures
Minor Spills: Evacuate the area. Remove all sources of ignition. Absorb the spill with an inert,

non-combustible material such as sand or vermiculite.[3] Collect the absorbed material and

place it in a suitable, closed container for disposal.[7]

Major Spills: Evacuate the danger area and consult an expert. Prevent the spill from entering

drains.

Disposal
Chemical Disposal: Dispose of Citronellyl Hexanoate and any contaminated materials as

hazardous waste. Do not mix with other waste. All disposal must be in accordance with local,

state, and federal regulations.

Container Disposal: Handle uncleaned containers as you would the product itself. Do not

reuse empty containers.

Procedural Workflow Diagram
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The following diagram illustrates the logical workflow for safely handling Citronellyl
Hexanoate.

Caption: Workflow for Safe Handling of Citronellyl Hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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